Polygonophenone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Polygonophenone is a natural product found in Polygonum maritimum with data available.
Scientific Research Applications
Natural Product Chemistry : Polygonophenone was identified as a naturally occurring compound in Polygonum maritimum, marking it as the first naturally methoxyethoxymethyl (MEM)-substituted product. This discovery supports the use of MEM protection in biomimetic synthetic schemes (Kazantzoglou et al., 2009).
Electronic Properties in Polymer Chemistry : Research has focused on the synthesis of various derivatives of poly(3,4-ethylenedioxythiophene) (PEDOT) functionalized with electron acceptor groups like anthraquinone and perylenetetracarboxylic diimide. These polymers retain their individual properties in hybrid systems and are significant for organic devices (Segura et al., 2006).
Light-Emitting Materials : Polythiophenes, including derivatives like PEDOT, have been explored for their light-emitting properties. They offer opportunities in electroluminescent materials due to their unique properties, which are different from other polymeric light emitters (Perepichka et al., 2005).
Biomedical Applications : Modifications of polymers like poly(lactic acid) using benzophenone have been investigated to modify surface properties for biomedical applications. This involves a two-step photografting approach to enhance properties like hydrophilicity (Rasal et al., 2008).
Neural Tissue Engineering : The electrochemical properties of PEDOT:PSS, a derivative of polythiophene, have been leveraged in neural tissue engineering. Oligo-EDOT constructs have been developed for electroactive scaffolds to enhance neuronal culture under electrical stimulation (Ritzau‐Reid et al., 2020).
Energy Conversion and Storage Devices : PEDOT:PSS has been extensively applied in energy conversion and storage devices. It demonstrates excellent properties like high electrical conductivity and stability, making it useful in solar cells, supercapacitors, and thermoelectric devices (Sun et al., 2015).
properties
Molecular Formula |
C12H16O5 |
---|---|
Molecular Weight |
240.25 g/mol |
IUPAC Name |
1-[2-hydroxy-4-(2-methoxyethoxymethoxy)phenyl]ethanone |
InChI |
InChI=1S/C12H16O5/c1-9(13)11-4-3-10(7-12(11)14)17-8-16-6-5-15-2/h3-4,7,14H,5-6,8H2,1-2H3 |
InChI Key |
YYZOXGSWCULAMT-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)C1=C(C=C(C=C1)OCOCCOC)O |
synonyms |
2-hydroxy-4-((2-methoxyethoxy)methoxy)acetophenone polygonophenone |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.